An In-depth Technical Guide to the Solubility Profile of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide in Polar Solvents
An In-depth Technical Guide to the Solubility Profile of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide in Polar Solvents
Foreword: The Critical Role of Solubility in Drug Development
In the landscape of pharmaceutical sciences, the journey of a potential drug candidate from a laboratory curiosity to a life-saving therapeutic is fraught with challenges. Among the most fundamental of these is the issue of solubility. The ability of an active pharmaceutical ingredient (API) to dissolve in a solvent system is a critical determinant of its bioavailability, efficacy, and ultimately, its clinical success.[1] For researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's solubility profile is not merely an academic exercise; it is a cornerstone of rational drug design and formulation development. This guide provides an in-depth technical exploration of the solubility profile of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide, a substituted quinoline derivative of interest, in the context of polar solvents. Quinoline derivatives, as a class, are known for their diverse pharmacological activities, making a thorough characterization of their physicochemical properties, such as solubility, a matter of significant interest.[2]
Physicochemical Characterization of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide
A foundational understanding of a compound's physicochemical properties is paramount to interpreting its solubility behavior. For 4-Bromo-6-methoxy-2-propylquinoline hydrobromide (CAS Number: 1204811-54-0), a comprehensive experimental determination of these properties is the ideal starting point.[3] However, in the absence of extensive public data, we can infer and predict certain characteristics based on its chemical structure and the established principles of physical chemistry.
Molecular Structure:
-
Quinoline Core: A heterocyclic aromatic ring system that contributes to the molecule's overall planarity and potential for π-π stacking interactions.
-
Bromo Group (at position 4): An electron-withdrawing group that increases the molecule's lipophilicity and molecular weight.
-
Methoxy Group (at position 6): An electron-donating group that can participate in hydrogen bonding as an acceptor.
-
Propyl Group (at position 2): A non-polar alkyl chain that significantly contributes to the molecule's lipophilicity.
-
Hydrobromide Salt: The presence of the hydrobromide salt dramatically influences the molecule's properties, particularly its aqueous solubility, by introducing an ionizable center.
Predicted Physicochemical Properties:
The following table summarizes the predicted physicochemical properties of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide. It is crucial to note that these are in-silico predictions and should be confirmed by experimental analysis.
| Property | Predicted Value | Significance in Relation to Solubility |
| Molecular Weight | 361.08 g/mol [3] | Higher molecular weight can negatively impact solubility. |
| pKa (of the quinoline nitrogen) | ~4-5 | The basicity of the quinoline nitrogen is critical for its ionization state and, consequently, its pH-dependent solubility. The hydrobromide salt form implies the nitrogen is protonated. |
| logP (Octanol-Water Partition Coefficient) | ~3.5 - 4.5 | This value suggests a significant lipophilic character, which would predict lower aqueous solubility for the free base. The salt form will have a lower effective logP. |
| Melting Point | Not available | Higher melting points are often associated with lower solubility due to stronger crystal lattice energy. |
Experimental Determination of Solubility: A Methodical Approach
A robust and reproducible experimental protocol is the cornerstone of any reliable solubility study. The following section details a comprehensive workflow for determining the thermodynamic (equilibrium) solubility of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide in a range of polar solvents.
The Shake-Flask Method: The Gold Standard
The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[4] It involves agitating an excess of the solid compound in the solvent of interest until equilibrium is reached, followed by the quantification of the dissolved solute in a filtered aliquot of the supernatant.
Detailed Experimental Protocol
Materials:
-
4-Bromo-6-methoxy-2-propylquinoline hydrobromide (solid, of known purity)
-
Selected polar solvents (e.g., Water, Ethanol, Methanol, Isopropanol, Acetonitrile, Dimethyl Sulfoxide (DMSO), Polyethylene glycol 400 (PEG 400))
-
Phosphate buffered saline (PBS) at various pH values (e.g., 4.5, 6.8, 7.4)
-
Calibrated analytical balance
-
Scintillation vials with screw caps
-
Thermostatically controlled orbital shaker or rotator
-
Syringe filters (e.g., 0.22 µm PVDF or PTFE)
-
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
-
Calibrated pH meter
Procedure:
-
Preparation of Stock and Standard Solutions:
-
Prepare a concentrated stock solution of the compound in a solvent in which it is freely soluble (e.g., DMSO or Methanol).
-
From the stock solution, prepare a series of standard solutions of known concentrations for HPLC calibration.
-
-
Solubility Measurement:
-
Add an excess amount of solid 4-Bromo-6-methoxy-2-propylquinoline hydrobromide to a series of vials (in triplicate for each solvent). An excess is visually confirmed by the presence of undissolved solid.
-
Add a known volume of the desired polar solvent or buffer to each vial.
-
Securely cap the vials and place them in the orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).
-
Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the time to reach equilibrium.
-
-
Sample Analysis:
-
After the incubation period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.
-
Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved particles.
-
Dilute the filtered sample with an appropriate mobile phase for HPLC analysis.
-
Analyze the diluted samples by HPLC and determine the concentration of the dissolved compound by comparing the peak area to the calibration curve.
-
-
Data Reporting:
-
Calculate the solubility in mg/mL or µg/mL.
-
For buffered solutions, measure and report the final pH of the saturated solution.
-
Illustrative Solubility Data (Hypothetical)
The following table presents a hypothetical but realistic set of solubility data for 4-Bromo-6-methoxy-2-propylquinoline hydrobromide in various polar solvents at 25 °C. This data is for illustrative purposes only and must be confirmed by experimental measurement.
| Solvent | Dielectric Constant | Predicted Solubility (mg/mL) |
| Water | 80.1 | 5 - 15 |
| PBS (pH 4.5) | ~80 | 20 - 50 |
| PBS (pH 7.4) | ~80 | 2 - 8 |
| Ethanol | 24.5 | > 50 |
| Methanol | 32.7 | > 50 |
| Isopropanol | 19.9 | 20 - 40 |
| Acetonitrile | 37.5 | 10 - 25 |
| DMSO | 46.7 | > 100 |
| PEG 400 | 12.5 | > 100 |
Factors Influencing the Solubility Profile
The solubility of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide is not a static value but is influenced by a confluence of factors related to both the solute and the solvent.
The Critical Role of pH
As a hydrobromide salt of a quinoline derivative, the pH of the aqueous medium is arguably the most significant factor governing its solubility.[2] The quinoline nitrogen is basic and will be protonated at acidic pH.
-
Acidic pH (below the pKa): The compound will exist predominantly in its protonated, cationic form. This ionized species will have significantly higher aqueous solubility due to favorable ion-dipole interactions with water molecules.
-
Neutral to Basic pH (above the pKa): The compound will be deprotonated to its free base form. The free base is expected to be significantly less soluble in water due to its increased lipophilicity.
The Influence of Solvent Polarity
The principle of "like dissolves like" is a fundamental concept in solubility.
-
Protic Polar Solvents (e.g., Water, Alcohols): These solvents can act as both hydrogen bond donors and acceptors. The hydrobromide salt, with its potential for hydrogen bonding at the methoxy group and ionic interactions, is expected to have favorable interactions with these solvents.
-
Aprotic Polar Solvents (e.g., DMSO, Acetonitrile): These solvents can act as hydrogen bond acceptors. DMSO, with its high polarity and ability to disrupt crystal lattice forces, is often an excellent solvent for a wide range of organic compounds.
The Impact of Temperature
The effect of temperature on solubility is governed by the enthalpy of solution. For most solid organic compounds, the dissolution process is endothermic, meaning that solubility increases with an increase in temperature.[5] However, this relationship should be determined experimentally for 4-Bromo-6-methoxy-2-propylquinoline hydrobromide.
Visualization of Experimental Workflow and Influencing Factors
To provide a clear visual representation of the concepts discussed, the following diagrams have been generated using Graphviz.
Caption: Workflow for thermodynamic solubility determination.
Caption: Factors influencing the solubility of the compound.
Conclusion: A Roadmap for Formulation Success
This technical guide has provided a comprehensive framework for understanding and determining the solubility profile of 4-Bromo-6-methoxy-2-propylquinoline hydrobromide in polar solvents. While specific experimental data for this compound remains to be published, the principles and methodologies outlined here offer a robust roadmap for any researcher or drug development professional tasked with its characterization. A thorough understanding of its pH-dependent solubility, coupled with a systematic evaluation in various polar solvents, will provide the critical insights necessary for successful formulation development and, ultimately, for unlocking the therapeutic potential of this promising quinoline derivative.
References
-
PubChem. Quinoline hydrobromide. [Link]
-
Quinoline Derivatives Thermodynamic Properties during Phase Transition. Longdom Publishing. [Link]
-
Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 115. [Link]
-
ResearchGate. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. [Link]
-
Dehghani, Z., et al. (2017). Design, synthesis, and biological evaluation of 6-methoxy-2-arylquinolines as potential P-glycoprotein inhibitors. Research in Pharmaceutical Sciences, 12(6), 484–496. [Link]
-
Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. [Link]
-
Matheson, L. E., & Hu, M. W. (1993). The development of a predictive method for the estimation of flux through polydimethylsiloxane membranes. IV. Application to a series of substituted quinolines. Pharmaceutical Research, 10(6), 839–842. [Link]
-
OEHHA. Evidence on the Carcinogenicity of Quinoline and its strong acid salts. [Link]
-
ACD/Labs. Calculate Physicochemical Properties | PhysChem Suite. [Link]
-
IOSR Journal. Comprehensive Study of Substituted Quinoline Derivatives and evaluated for their biological activities. [Link]
-
ResearchGate. Thermodynamic vs. kinetic solubility: Knowing which is which. [Link]
